(E)-N-(2-(3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)ethyl)-2-phenylethenesulfonamide

• IUPAC Name: (E)-N-[2-(1-methyl-2,2-dioxo-2λ6,1,3-benzothiadiazol-3-yl)ethyl]-2-phenylethenesulfonamide
• InChI: InChI=1S/C17H19N3O4S2/c1-19-16-9-5-6-10-17(16)20(26(19,23)24)13-12-18-25(21,22)14-11-15-7-3-2-4-8-15/h2-11,14,18H,12-13H2,1H3/b14-11+
• InChI Key: CMAXGNUWLOWSGD-SDNWHVSQSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N(S1(=O)=O)CCNS(=O)(=O)C=CC3=CC=CC=C3
• Isomeric SMILES: CN1C2=CC=CC=C2N(S1(=O)=O)CCNS(=O)(=O)/C=C/C3=CC=CC=C3
• Molecular Formula: C17H19N3O4S2
• Molecular Weight: 393.5 g/mol

Description

Thiadiazoles are a sub-family of azole compounds. Structurally, they are five-membered heterocyclic compounds containing one sulfur and two nitrogen atoms. They are aromatic due to their two double bonds and the sulfur lone pair. Compounds bearing them as a structural motif are fairly common in pharmacology.

Molecular Structure Analysis

Thiadiazoles are five-membered heterocyclic compounds containing one sulfur and two nitrogen atoms. They are aromatic due to their two double bonds and the sulfur lone pair.

Chemical Reactions Analysis

Thiadiazoles are a part of many medications such as cephazolin and acetazolamide. They are also used in the design of fluorescent sensors.

Physical And Chemical Properties Analysis

Thiadiazoles are aromatic due to their two double bonds and the sulfur lone pair. They are a part of many medications and are used in the design of fluorescent sensors.

Future Directions

Thiadiazoles have been extensively researched for use in photovoltaics or as fluorescent sensors. Their use as potential visible-light organophotocatalysts has not received any in-depth study.